Cas no 46005-09-8 (1,2,4-Cyclopentanetrione,3-butyl-)

• Product Name: 1,2,4-Cyclopentanetrione,3-butyl-
• CAS No: 46005-09-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 332367
• PubChem ID: 39435
• Update Time: 2025-04-19

1,2,4-Cyclopentanetrione,3-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Cyclopentanetrione,3-butyl-
• 3-Butyl-1,2,4-cyclopentanetrione
• 3-butylcyclopentane-1,2,4-trione
• SCHEMBL14441611
• AKOS024338095
• HMFXLRRRGHKBCH-UHFFFAOYSA-N
• 46005-09-8
• DTXSID20963481
• 3-Butyl-1,2,4-cyclopentanetrione #
• 1,2,4-Cyclopentanetrione, 3-butyl-

• Inchi： 1S/C9H12O3/c1-2-3-4-6-7(10)5-8(11)9(6)12/h6H,2-5H2,1H3
• InChI Key： HMFXLRRRGHKBCH-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C1CCCC)=O)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.13
• Boiling Point: 293°C at 760 mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.476
• PSA: 51.21